Cas no 1805346-22-8 (2-Amino-6-(difluoromethyl)-3-(trifluoromethyl)pyridine-5-acetic acid)

• Product Name: 2-Amino-6-(difluoromethyl)-3-(trifluoromethyl)pyridine-5-acetic acid
• CAS No: 1805346-22-8
• MF: C₉H₇F₅N₂O₂
• MW: 270.156099557877
• CID: 4858119
• Update Time: 2025-06-15

2-Amino-6-(difluoromethyl)-3-(trifluoromethyl)pyridine-5-acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-Amino-6-(difluoromethyl)-3-(trifluoromethyl)pyridine-5-acetic acid

• Inchi： 1S/C9H7F5N2O2/c10-7(11)6-3(2-5(17)18)1-4(8(15)16-6)9(12,13)14/h1,7H,2H2,(H2,15,16)(H,17,18)
• InChI Key： ZUNXXDKFPTXMNE-UHFFFAOYSA-N
• SMILES： FC(C1=C(N)N=C(C(F)F)C(CC(=O)O)=C1)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 310
• XLogP3: 1.5
• Topological Polar Surface Area: 76.2

Additional information on 2-Amino-6-(difluoromethyl)-3-(trifluoromethyl)pyridine-5-acetic acid

Comprehensive Overview of 2-Amino-6-(difluoromethyl)-3-(trifluoromethyl)pyridine-5-acetic acid (CAS No. 1805346-22-8)

2-Amino-6-(difluoromethyl)-3-(trifluoromethyl)pyridine-5-acetic acid (CAS No. 1805346-22-8) is a fluorinated pyridine derivative with significant potential in pharmaceutical and agrochemical applications. The compound's unique structure, featuring both difluoromethyl and trifluoromethyl groups, enhances its bioactivity and metabolic stability. Researchers are increasingly focusing on fluorinated compounds due to their ability to improve drug efficacy and reduce side effects, making this compound a subject of interest in modern medicinal chemistry.

The pyridine core of 2-Amino-6-(difluoromethyl)-3-(trifluoromethyl)pyridine-5-acetic acid is a versatile scaffold in drug design, often found in FDA-approved drugs. Its acetic acid moiety further expands its utility, enabling conjugation with other molecules for targeted delivery. Recent studies highlight its role in developing kinase inhibitors and antimicrobial agents, addressing global health challenges like antibiotic resistance. This aligns with the growing demand for novel antimicrobials, a hot topic in both academic and industrial research.

From an agrochemical perspective, the difluoromethyl and trifluoromethyl groups in 2-Amino-6-(difluoromethyl)-3-(trifluoromethyl)pyridine-5-acetic acid contribute to its herbicidal and fungicidal properties. With sustainable agriculture gaining traction, this compound is being explored as a eco-friendly alternative to traditional pesticides. Its mode of action, targeting specific plant enzymes, minimizes environmental impact—a key concern among regulators and consumers alike.

Synthetic routes to 2-Amino-6-(difluoromethyl)-3-(trifluoromethyl)pyridine-5-acetic acid often involve multi-step fluorination strategies, a trending area in organic synthesis. Advances in flow chemistry and catalytic fluorination have improved yields and reduced waste, addressing the pharmaceutical industry's push toward greener processes. These innovations are frequently searched in academic databases, reflecting the compound's relevance in cutting-edge research.

Analytical characterization of 2-Amino-6-(difluoromethyl)-3-(trifluoromethyl)pyridine-5-acetic acid typically employs NMR, HPLC, and mass spectrometry. The compound's stability under various pH and temperature conditions is a critical parameter for formulation scientists, a topic often queried in patent literature. Its solubility profile, influenced by the acetic acid group, also makes it a candidate for prodrug development, another trending area in drug delivery.

In conclusion, 2-Amino-6-(difluoromethyl)-3-(trifluoromethyl)pyridine-5-acetic acid (CAS No. 1805346-22-8) represents a multifaceted compound with applications spanning human health and agriculture. Its fluorinated architecture positions it at the forefront of research into bioactive molecules, resonating with current scientific priorities like drug discovery and sustainable crop protection. As synthetic methodologies evolve, this compound is poised to play a pivotal role in addressing some of today's most pressing challenges.